beta-Crocetin

• IUPAC Name: (2E,4E,6E,8E,10E,12E,14E)-16-methoxy-2,6,11,15-tetramethyl-16-oxohexadeca-2,4,6,8,10,12,14-heptaenoic acid
• InChI: InChI=1S/C21H26O4/c1-16(12-8-14-18(3)20(22)23)10-6-7-11-17(2)13-9-15-19(4)21(24)25-5/h6-15H,1-5H3,(H,22,23)/b7-6+,12-8+,13-9+,16-10+,17-11+,18-14+,19-15+
• InChI Key: DGGQUKOLHQXDLV-QTNXRKSWSA-N
• Canonical SMILES: CC(=CC=CC=C(C)C=CC=C(C)C(=O)OC)C=CC=C(C)C(=O)O
• Isomeric SMILES: C/C(=C\C=C\C=C(/C)\C=C\C=C(/C)\C(=O)OC)/C=C/C=C(\C)/C(=O)O
• Molecular Formula: C21H26O4
• Molecular Weight: 342.4 g/mol
• CAS No.: 25368-09-6

Description

Beta-Crocetin is a 20-carbon dicarboxylic acid which is a diterpenoid and natural carotenoid. It’s found in the crocus flower and has been administered as an anti-fatigue dietary supplement.

Synthesis Analysis

The synthesis of this compound involves a series of genetic modifications and the strategic overexpression of key enzymes. This process successfully established a complete microbial pathway for synthesizing crocetin and four glycosylated derivatives of crocetin, utilizing glycerol as the primary carbon source. Another method used 3,7-dimethyloctatrienemthanal and methyl 2-bromopropionate as raw materials to synthesize crude crocetin as a dimethyl ester via a three-step reaction.

Molecular Structure Analysis

This compound displays a polyunsaturated conjugated acid structure, 4 side-chain methyl groups, and seven conjugated double bonds, including cis-form and trans-form.

Chemical Reactions Analysis

The chemical reactions of this compound involve the use of HPLC/UHPLC-PDA-MS for chemical profiling and chemometric analysis.

Physical and Chemical Properties Analysis

This compound has a molecular weight of 342.4 g/mol. It exhibits poor solubility in water and most organic solvents, except for pyridine and dimethyl sulfoxide. It is sensitive to thermal treatment, light, and pH, undergoing oxidation and isomerization when exposed to light and heat.

Scientific Research Applications

Neuroprotective Effects in Alzheimer's Disease

Beta-Crocetin, a compound found in Crocus sativus L., has shown promising effects in Alzheimer’s Disease (AD) research. It modulates amyloidogenic pathways and tau misprocessing in AD neuronal cell culture models, suggesting its potential in AD prevention and treatment (Chalatsa et al., 2019). Additionally, this compound enhances amyloid-β degradation in monocytes from AD patients, indicating its role in amyloid strategy in AD (Tiribuzi et al., 2017).

Anticancer Properties

This compound exhibits antiproliferative effects on various cancer cells. For breast cancer, it has been found to inhibit proliferation and signaling pathways related to cancer progression (Mir et al., 2020). In pancreatic cancer, it inhibits cell proliferation and tumor progression (Dhar et al., 2009), and for colon cancer, it inhibits cell proliferation through downregulation of inflammation-related genes (Zhuang et al., 2017).

Anti-inflammatory and Antioxidant Effects

This compound demonstrates anti-inflammatory and antioxidant properties, as evidenced in a study on arthritic rats, where it modulated various inflammatory mediators (Li et al., 2018). It also protects against oxidative damage in rat primary hepatocytes, indicating its potential for liver health (Tseng et al., 1995).

Cardiovascular Health

In cardiovascular research, this compound has shown protective effects against myocardial injury in an ischemia/reperfusion rat model (Wang et al., 2014) and exhibited antihypertensive and antithrombotic effects in stroke-prone rats (Higashino et al., 2014).

Sleep Quality Improvement

A pilot study has investigated the effect of this compound on sleep quality, showing potential benefits in improving sleep in humans (Kuratsune et al., 2010).

Mechanism of Action

Target of Action

Beta-Crocetin, a natural product derived from certain plants, has been found to possess a variety of pharmacological properties, including cardioprotective, hepatoprotective, neuroprotective, antidepressant, antiviral, anticancer, atherosclerotic, antidiabetic, and memory-enhancing properties . It interacts with multiple targets in the body, including various enzymes and cellular pathways .

Mode of Action

This compound interacts with its targets through a series of biochemical reactions. For instance, it has been found to suppress the palmitate-induced activation of c-Jun NH (2)-terminal kinase (JNK) and inhibitor kappaB kinase beta (IKKbeta) by inhibiting protein kinase Ctheta (PKCtheta) phosphorylation, thereby improving insulin sensitivity in 3T3-L1 adipocytes .

Biochemical Pathways

This compound affects multiple biochemical pathways. For example, it has been found to modulate the PI3K/Akt, MAPK, and NF-κB pathways . These pathways play crucial roles in cell proliferation, apoptosis, angiogenesis, and inflammation, among other processes .

Pharmacokinetics

Understanding the pharmacokinetics of this compound is crucial for optimizing its therapeutic applications. Although poor bioavailability hinders therapeutic applications, derivatization and formulation preparation technologies have broadened the application prospects for this compound .

Result of Action

The interaction of this compound with its targets and the subsequent changes in biochemical pathways result in a variety of molecular and cellular effects. For instance, this compound has been found to exhibit diverse anti-tumorigenic activities, including inhibition of tumor cell proliferation, induction of apoptosis, suppression of angiogenesis, and potentiation of chemotherapy .

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. For example, this compound is sensitive to thermal treatment, light, and pH, undergoing oxidation and isomerization when exposed to light and heat . It is commonly stabilized by esterification with gentiobiose, glucose, or other common sugar moieties .

Future Directions

Future investigations need to examine whether beta-Crocetin can cross the blood-brain barrier and determine the effect of the this compound configuration on BBB permeation. Additionally, a water-soluble γ-cyclodextrin inclusion complex helped to deliver this compound across the blood-brain barrier, suggesting potential for further pharmaceutical research.

Biochemical Analysis

Biochemical Properties

Beta-Crocetin plays a crucial role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules. A critical step in crocin biosynthesis, which is a derivative of this compound, involves the symmetrical cleavage of zeaxanthin’s two 3-OH-β-ionone rings to yield crocetin dialdehyde . This process involves carotenoid cleavage dioxygenases (CCDs) from diverse sources .

Cellular Effects

This compound has a profound impact on various types of cells and cellular processes. It influences cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism . It exhibits a wide range of pharmacological effects on neurodegeneration, cardiovascular disease, cerebrovascular disease, depression, liver disease, arthritis, tumor, diabetes, etc .

Molecular Mechanism

This compound exerts its effects at the molecular level through various mechanisms. It involves binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time. Information on the product’s stability, degradation, and any long-term effects on cellular function observed in in vitro or in vivo studies is currently being researched .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. Studies are ongoing to determine any threshold effects observed in these studies, as well as any toxic or adverse effects at high doses .

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes or cofactors, and it can also affect metabolic flux or metabolite levels

Transport and Distribution

This compound is transported and distributed within cells and tissues. It interacts with transporters or binding proteins, and it can affect its localization or accumulation . Tissue analysis has shown that this compound is widely distributed in the liver and kidney .

Subcellular Localization

This could include any targeting signals or post-translational modifications that direct it to specific compartments or organelles .